Cas no 62615-83-2 (1H-Imidazole, 1-(2-ethyl-1-oxohexyl)-)

• Product Name: 1H-Imidazole, 1-(2-ethyl-1-oxohexyl)-
• CAS No: 62615-83-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 438086
• PubChem ID: 545249
• Update Time: 2025-04-19

1H-Imidazole, 1-(2-ethyl-1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2-ethyl-1-oxohexyl)-
• 2-ethyl-1-imidazol-1-ylhexan-1-one
• CZTMYMZFTBERHP-UHFFFAOYSA-N
• N-2-Ethylhexanoylimidazole
• 62615-83-2
• 2-Ethyl-1-(1H-imidazol-1-yl)hexan-1-one
• 1-(2-Ethylhexanoyl)-1H-imidazole #
• DTXSID30337876

• Inchi： 1S/C11H18N2O/c1-3-5-6-10(4-2)11(14)13-8-7-12-9-13/h7-10H,3-6H2,1-2H3
• InChI Key： CZTMYMZFTBERHP-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)N1C=NC=C1

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89